Cas no 129498-18-6 (1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane)

1,1,3,3-Tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetradecafluorodecyl)disiloxane is a fluorinated siloxane compound characterized by its high thermal and chemical stability. The presence of perfluorinated alkyl chains imparts exceptional hydrophobicity and oleophobicity, making it suitable for applications requiring low surface energy and resistance to harsh environments. Its disiloxane backbone contributes to flexibility and compatibility with various polymer matrices. This compound is often utilized in coatings, lubricants, and specialty fluids where durability and repellency are critical. The combination of fluorocarbon and siloxane functionalities ensures performance in demanding conditions, including exposure to solvents, acids, and high temperatures. Its molecular structure allows for tailored modifications to meet specific industrial requirements.

1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane structure

129498-18-6 structure

Product Name:1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane

CAS No:129498-18-6

MF:C₂₄H₂₀F₃₄OSi₂

MW:1026.53172874451

MDL:MFCD18911633

CID:1224735

PubChem ID:53858802

Update Time:2025-10-24

1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane Chemical and Physical Properties

Names and Identifiers

- 1,1,3,3-Tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade cafluorodecyl)disiloxane
- 1,3-BIS(HEPTADECAFLUORO-1,1,2,2-TETRAHYDRODECYL)TETRAMETHYLSILOXANE
- 1,3-BIS(HEPTADECAFLUORO-1,1,2,2-TETRAHYDRODECYL)TETRAMETHYLDISILOXANE
- Disiloxane, 1,3-bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyl-
- 1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane
- NS00110734
- 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl-[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl(dimethyl)silyl]oxy-dimethylsilane
- MFCD18911633
- SCHEMBL10412290
- DTXSID50895665
- 129498-18-6
- 1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane
- MDL： MFCD18911633
- Inchi： 1S/C24H20F34OSi2/c1-60(2,7-5-9(25,26)11(29,30)13(33,34)15(37,38)17(41,42)19(45,46)21(49,50)23(53,54)55)59-61(3,4)8-6-10(27,28)12(31,32)14(35,36)16(39,40)18(43,44)20(47,48)22(51,52)24(56,57)58/h5-8H2,1-4H3
- InChI Key： GVARJIFTROXOCA-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O[Si](C)(C)CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

Exact Mass: 1026.0509
Monoisotopic Mass: 1026.0509758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 35
Heavy Atom Count: 61
Rotatable Bond Count: 20
Complexity: 1420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

1,1,3,3-tetramethyl-1,3-bis(3,3,4,4,5,5,6,6,7,7,8,9,10,10-tetrade Cafluorodecyl)disiloxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S25061-10g	1,3-Bis(heptadecafluoro-1,1,2,2-tetrahydrodecyl)tetramethylsiloxane	129498-18-6	95	10g	￡325.00	2022-02-28
Key Organics Ltd	FS-6479-10g	1,3-Bis(heptadecafluoro-1,1,2,2-tetrahydrodecyl)tetramethylsiloxane	129498-18-6	>95%	10g	£660.00	2025-02-09
abcr	AB256677-10g	1,3-Bis(heptadecafluoro-1,1,2,2-tetrahydrodecyl)tetramethyldisiloxane, 95%; .	129498-18-6	95%	10g	€780.40	2025-04-21
abcr	AB256677-10 g	1,3-Bis(heptadecafluoro-1,1,2,2-tetrahydrodecyl)tetramethyldisiloxane, 95%; .	129498-18-6	95%	10 g	€780.40	2023-07-20
Ambeed	A1242821-250mg	1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane	129498-18-6	90%	250mg	$64.0	2024-04-24
Ambeed	A1242821-1g	1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane	129498-18-6	90%	1g	$172.0	2024-04-24
Ambeed	A1242821-5g	1,3-Bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-1,1,3,3-tetramethyldisiloxane	129498-18-6	90%	5g	$598.0	2024-04-24